(8-anti)-N,N-Dimethyl-3-azabicyclo[3.2.1]octan-8-amine

• CAS No.: 1377187-36-4
• Molecular Formula: C9H18N2
• Molecular Weight: 154.25
• IUPAC Name: (1S,5R)-N,N-dimethyl-3-azabicyclo[3.2.1]octan-8-amine
• InChI: InChI=1S/C9H18N2/c1-11(2)9-7-3-4-8(9)6-10-5-7/h7-10H,3-6H2,1-2H3/t7-,8+,9?
• InChI Key: YWBICKVWQPKKHN-JVHMLUBASA-N
• SMILES: CN(C)C1C2CCC1CNC2
• Isomeric SMILES: CN(C)C1[C@@H]2CC[C@H]1CNC2

Description

(8-anti)-N,N-Dimethyl-3-azabicyclo[3.2.1]octan-8-amine is a useful research compound. Its molecular formula is C9H18N2 and its molecular weight is 154.25. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-benzyl-N,N-dimethyl-3-azabicyclo[3.2.1]octan-8-amine (80 mg, 0.45 mmol) was dissolved in MeOH (10 ml) and the atmosphere was replaced with N2 (3×). 10% Pd/C (cat.) was added and the atmosphere was replaced with H2 (3×). The resulting reaction mixture was stirred at RT at balloon pressure overnight. When TLC showed no more UV active spot the Pd/C was filtered off (always keeping wet with MeOH) and the filtrate was concentrated which gave N,N-dimethyl-3-azabicyclo[3.2.1]octan-8-amine (44 mg) in 87% yield. 1H NMR (400 MHz, MeOD) δ ppm 3.45 (d, J=12.13 Hz, 2H) 2.88 (dd, J=12.38, 2.78 Hz, 2H) 2.35 (d, J=2.02 Hz, 2H) 2.31-2.23 (m, 6H) 2.11 (t, J=4.80 Hz, 1H) 2.06-1.92 (m, 2H) 1.89-1.79 (m, 2H)